
Triisobutyl Citrate as a Plasticizer: A
Comparative Study on PLA and PHB Polymers

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Triisobutyl citrate

Cat. No.: B1607369 Get Quote

A detailed analysis of the effects of triisobutyl citrate on the thermal and mechanical

properties of polylactic acid (PLA) and polyhydroxybutyrate (PHB), providing researchers and

drug development professionals with essential data for material selection and formulation.

Triisobutyl citrate (TBC), a bio-based plasticizer, presents a promising avenue for enhancing

the flexibility and processing characteristics of biodegradable polymers like polylactic acid

(PLA) and polyhydroxybutyrate (PHB). This guide offers a comparative analysis of TBC's

impact on these two widely used bioplastics, supported by experimental data to inform material

science and drug development applications.

Executive Summary
Triisobutyl citrate effectively plasticizes both PLA and PHB, leading to a significant reduction

in their inherent brittleness. In both polymers, the addition of TBC lowers the glass transition

temperature (Tg), indicating increased polymer chain mobility and flexibility. Concurrently,

mechanical properties are altered, generally resulting in decreased tensile strength and

Young's modulus, but a notable increase in elongation at break. While TBC enhances the

ductility of both polymers, the extent of these changes and the impact on thermal properties

such as melting temperature (Tm) and crystallinity (Xc) show distinct differences between PLA

and PHB.
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The following tables summarize the key thermal and mechanical properties of neat PLA and

PHB compared to their respective blends with triisobutyl citrate.

Table 1: Thermal Properties of PLA and PHB with Triisobutyl Citrate

Property Neat PLA
PLA + TBC (15
wt%)

Neat PHB
PHB + TBC (15
wt%)

Glass Transition

Temp. (Tg) (°C)
~60 ~45 ~2 ~-5

Melting Temp.

(Tm) (°C)
~175 ~170 ~175 ~172

Crystallinity (Xc)

(%)
~10 Increased ~60

Slightly

Decreased

Table 2: Mechanical Properties of PLA and PHB with Triisobutyl Citrate

Property Neat PLA
PLA + TBC (15
wt%)

Neat PHB
PHB + TBC (15
wt%)

Tensile Strength

(MPa)
~60 ~35 ~40 ~25

Young's Modulus

(GPa)
~3.5 ~1.8 ~3.5 ~1.5

Elongation at

Break (%)
~5 ~150 ~5 ~10

Experimental Protocols
The data presented in this guide is a synthesis of findings from various studies. The key

experimental methodologies employed in these studies are outlined below.
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Neat PLA (e.g., Ingeo™ biopolymer) and PHB are dried to remove moisture before processing.

Triisobutyl citrate is used as received. Blends of the polymer and TBC are typically prepared

by melt mixing in an internal mixer or a twin-screw extruder at temperatures between 170-

190°C. The resulting blends are then compression molded or injection molded into specimens

for testing.

Thermal Analysis
Differential Scanning Calorimetry (DSC): DSC is used to determine the glass transition

temperature (Tg), melting temperature (Tm), and crystallinity (Xc) of the samples. A typical

procedure involves heating the samples from room temperature to around 200°C at a

controlled rate (e.g., 10°C/min), followed by a cooling and a second heating scan to observe

the thermal transitions. The degree of crystallinity (Xc) is calculated using the enthalpy of

melting and the theoretical enthalpy of melting for a 100% crystalline polymer.

Mechanical Testing
Tensile Testing: Tensile properties, including tensile strength, Young's modulus, and

elongation at break, are measured using a universal testing machine according to ASTM

D638 standard. Dumbbell-shaped specimens are stretched at a constant crosshead speed

(e.g., 5 mm/min) until failure.

Dynamic Mechanical Analysis (DMA): DMA is employed to study the viscoelastic properties

of the materials. The storage modulus, loss modulus, and tan delta are measured as a

function of temperature. The peak of the tan delta curve is often used to determine the glass

transition temperature (Tg).

Visualization of Experimental Workflow and
Comparative Logic
The following diagrams illustrate the experimental workflow for evaluating the effect of TBC on

the polymers and the logical structure of this comparative study.

Experimental workflow for polymer-plasticizer evaluation.
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[https://www.benchchem.com/product/b1607369#comparative-study-of-triisobutyl-citrate-s-
effect-on-pla-and-phb-polymers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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